Cas no 50476-72-7 (Ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

• Product Name: Ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• CAS No: 50476-72-7
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD13195404
• CID: 1011673
• PubChem ID: 54192517
• Update Time: 2025-05-20

Ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• 4-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester
• 1H-pyrazo<wbr>
• LogP
• AMY12260
• AB70460
• J-520979
• MFCD13195404
• AS-47427
• AKOS016005861
• 50476-72-7
• F13698
• Ethyl4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• SCHEMBL4740302
• DB-360473
• CS-0093045
• DTXSID50709672

• MDL： MFCD13195404
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-3-11-8-5(7(6)10)4-12-13-8/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： PJMVISKPSDWZFO-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C=1C=NN2

Computed Properties

• Exact Mass: 225.03064
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 50476-72-7): A Versatile Building Block in Medicinal Chemistry

Ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS 50476-72-7) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This pyrazolopyridine derivative serves as a crucial intermediate for the development of various biologically active molecules, particularly in the field of kinase inhibitors and other therapeutic agents.

The compound features a unique fused bicyclic structure combining pyrazole and pyridine rings, with strategically positioned functional groups including an ester moiety at position 5 and a chlorine substituent at position 4. This molecular architecture makes ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate particularly useful for further chemical modifications through nucleophilic substitution reactions or coupling chemistry.

Recent trends in medicinal chemistry highlight the growing importance of nitrogen-containing heterocycles like pyrazolopyridines in drug discovery. According to literature surveys, researchers are actively investigating this scaffold for its potential in developing treatments for various conditions, aligning with current pharmaceutical industry focus areas such as targeted therapies and personalized medicine.

The synthetic utility of CAS 50476-72-7 extends beyond medicinal applications. Organic chemists value this compound for its versatility in constructing more complex molecular architectures. The presence of both electron-withdrawing (chloro) and electron-donating (ester) groups on the aromatic system creates interesting electronic properties that can be exploited in various synthetic transformations.

From a commercial perspective, the demand for ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in drug discovery programs. Suppliers typically offer this compound with high purity (≥97%) to meet the stringent requirements of pharmaceutical research.

Analytical characterization of this compound typically involves standard techniques including 1H NMR, 13C NMR, mass spectrometry, and elemental analysis. The spectral data consistently show characteristic peaks that confirm the structure, with the ester carbonyl appearing around 1650 cm^-1 in IR spectroscopy and distinctive aromatic proton signals in the 7-9 ppm range in 1H NMR.

Storage and handling recommendations for 50476-72-7 suggest keeping the material in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this chemical, including the use of appropriate personal protective equipment.

The future outlook for pyrazolo[3,4-b]pyridine derivatives appears promising, with several research groups reporting novel applications in materials science and chemical biology. The unique electronic properties of this scaffold make it potentially useful in the development of organic electronic materials and fluorescent probes.

For researchers considering the synthesis of ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate, various synthetic routes have been reported in the literature, typically starting from commercially available pyridine derivatives. Optimization of these procedures continues to be an active area of investigation to improve yields and reduce environmental impact.

Quality control aspects for CAS 50476-72-7 are particularly important for pharmaceutical applications. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure batch-to-batch consistency. HPLC purity analysis typically shows a single major peak, with any impurities being structurally related derivatives.

The price point for ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate varies depending on quantity and purity requirements, but it generally falls within the mid-range for specialty fine chemicals. Bulk quantities are available from several manufacturers to support larger-scale research programs.

From a regulatory perspective, 50476-72-7 is not currently listed on major controlled substance schedules or hazardous materials regulations in most jurisdictions. However, researchers should always verify the latest regulatory status before shipping or transporting the material across international borders.

Recent patent literature reveals an increasing number of applications featuring pyrazolo[3,4-b]pyridine derivatives, particularly in the areas of kinase inhibition and anti-inflammatory agents. This trend suggests that the demand for ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate as a synthetic intermediate is likely to grow in the coming years.

For those interested in the biological activities of related compounds, structure-activity relationship (SAR) studies have demonstrated that modifications at the 4-position (chloro substituent) and 5-position (ester group) of the pyrazolo[3,4-b]pyridine core can significantly influence pharmacological properties.

In conclusion, ethyl 4-chloro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS 50476-72-7) represents an important building block in modern organic and medicinal chemistry. Its unique structural features and synthetic versatility continue to make it valuable for researchers developing novel therapeutic agents and functional materials.